2-methylsulfanyl-1H-pyrimido[4,5-d]pyrimidin-5-one

• IUPAC Name: 2-methylsulfanyl-1H-pyrimido[4,5-d]pyrimidin-5-one
• InChI: InChI=1S/C7H6N4OS/c1-13-7-8-2-4-5(11-7)9-3-10-6(4)12/h2-3H,1H3,(H,8,9,10,11,12)
• InChI Key: QSYONTNEHMOPDC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C2C(=NC=NC2=O)N1
• Molecular Formula: C7H6N4OS
• Molecular Weight: 194.22 g/mol

Description

2-methylsulfanyl-1H-pyrimido[4,5-d]pyrimidin-5-one is a chemical compound with a unique structure and properties that make it valuable in various scientific fields. It is known for its applications in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methylsulfanyl-1H-pyrimido[4,5-d]pyrimidin-5-one involves several steps, including the use of specific reagents and conditions. The exact synthetic route can vary, but it typically involves the following steps:

Initial Reaction: The starting materials are reacted under controlled conditions to form an intermediate compound.

Intermediate Processing: The intermediate is then subjected to further reactions, often involving catalysts and specific temperatures.

Final Synthesis: The final compound is obtained through purification and isolation techniques.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and automated systems. The process involves:

Bulk Synthesis: Large quantities of starting materials are reacted in industrial reactors.

Purification: The crude product is purified using techniques such as distillation, crystallization, or chromatography.

Quality Control: The final product undergoes rigorous quality control to ensure its purity and consistency.

Chemical Reactions Analysis

Types of Reactions

2-methylsulfanyl-1H-pyrimido[4,5-d]pyrimidin-5-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form different products.

Reduction: Reduction reactions can be carried out using reducing agents to modify the compound.

Substitution: Substitution reactions involve replacing one functional group with another.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are often used as reducing agents.

Catalysts: Catalysts such as palladium on carbon are used to facilitate reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while reduction can produce various reduced forms of the compound.

Scientific Research Applications

2-methylsulfanyl-1H-pyrimido[4,5-d]pyrimidin-5-one has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: The compound is studied for its effects on biological systems and its potential as a biochemical tool.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.

Industry: this compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-methylsulfanyl-1H-pyrimido[4,5-d]pyrimidin-5-one involves its interaction with specific molecular targets and pathways. It can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the context of its use, whether in a biological system or a chemical reaction.

Comparison with Similar Compounds

Similar Compounds

2-methylsulfanyl-1H-pyrimido[4,5-d]pyrimidin-5-one can be compared with other similar compounds, such as:

CID 2632: A cephalosporin antibiotic with similar structural features.

CID 6540461: Another compound with comparable chemical properties.

CID 5362065: Known for its use in similar applications.

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of properties, including its reactivity, stability, and specific applications in various fields. Its versatility makes it a valuable compound for research and industrial use.